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Compound Focus: Pyrocatechol sulfate

CAS No.: 4918-96-1

Cat. No.: S616087

Get Quote

The table below summarizes the available information for Pyrocatechol Sulfate and Guaiacol. Note that

data for Guaiacol Sulfate is absent from the search results.

Property Pyrocatechol Sulfate Guaiacol

IUPAC Name (2-Hydroxyphenyl)oxidanesulfonic acid [1] 2-Methoxyphenol [2]

Other Names 2-hydroxyphenyl hydrogen sulfate [1] o-Methoxyphenol, Pyrocatechol

monomethyl ether [2]

Molecular
Formula

C6H6O5S [1] C7H8O2 [2]

Structure Phenol with a sulfate group Phenol with a methoxy group [2]

Assay/Purity ≥95% (H-NMR) [1] Information missing from search
results

Physical Form White solid [1] Colorless oil or crystalline solid [2]

Biomarker Role Potential biomarker for kidney function, whole

grain intake, coffee drinking [1]

Information missing from search

results

Biological
Significance

Modulates brain health and cardiomyocyte

beating [1]

A precursor to vanillin; a

component in locust swarm
pheromones [2]
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Property Pyrocatechol Sulfate Guaiacol

Research
Applications

Metabolomics Research, Microbiome
Research [1]

Used as a reagent in peroxidase
enzyme quantification assays [2]

Experimental Context and Pathways

While the search results do not provide detailed experimental protocols, they highlight key biological roles

and research applications for these compounds.

For Pyrocatechol Sulfate, research focuses on its endogenous role. It is studied in Metabolomics
and Microbiome Research as a circulating metabolite in human plasma. Its levels are influenced by
dietary intake (e.g., berries, coffee) and gut microbiota condition, and it is investigated as a biomarker

for kidney function [1].
For Guaiacol, a classic laboratory application is the quantification of peroxidase enzyme activity.

In the presence of hydrogen peroxide (H₂O₂), peroxidases catalyze the oxidation of four guaiacol
molecules to yield a brown-colored product, tetraguaiacol, which can be measured by its

absorbance at 420–470 nm [2]. The reaction is as follows: 4 Guaiacol + 2 H₂O₂ → Tetraguaiacol
(colored) + 8 H₂O [2]

The following diagram illustrates the metabolic origin and research context of Pyrocatechol Sulfate, based

on the information from the search results.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://www.sigmaaldrich.com/TW/en/product/sial/smb00935
https://en.wikipedia.org/wiki/Guaiacol
https://www.smolecule.com/products/s616087?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/en/product/sial/smb00935
https://en.wikipedia.org/wiki/Guaiacol
https://en.wikipedia.org/wiki/Guaiacol
https://www.smolecule.com/products/s616087?utm_src=pdf-body
https://www.smolecule.com/products/s616087?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Dietary & Environmental Inputs

Research Applications & Biomarker PotentialBerries

Pyrocatechol Sulfate

Whole Grains

Coffee

Gut Microbiota

Metabolomics
Research

Microbiome
Research

Kidney Function
Biomarker

Biological Effects

Modulates

Click to download full resolution via product page

Diagram 1: Pyrocatechol Sulfate: Origins and Research Context

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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